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Compound of Interest

Compound Name: 4-Bromo-4'-methylbiphenyl!

Cat. No.: B1268054

CAS Number: 50670-49-0

This technical guide provides a comprehensive overview of 4-Bromo-4'-methylbiphenyl, a
key intermediate in organic synthesis. The information is tailored for researchers, scientists,
and professionals in drug development and materials science. This document covers its
physicochemical properties, synthesis protocols, spectroscopic characterization, applications,
and safety information.

Physicochemical Properties

4-Bromo-4'-methylbiphenyl is a solid at room temperature, appearing as a white to yellow or
orange powder or crystalline solid.[1] It is an aromatic compound belonging to the biphenyl
family, characterized by a bromine atom and a methyl group attached to the biphenyl structure.

[2]
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Property Value Reference(s)

CAS Number 50670-49-0 [1]

Molecular Formula Ci3Hu1Br [1]

Molecular Weight 247.13 g/mol [1]

Melting Point 131-136 °C [3]

Boiling Point 314-315°C [3]

Density 1.320+0.06 g/cm3 (Predicted) [3]
White to yellow/orange

Appearance [1]
powder/crystal

Solubility Slightly soluble in water [3]
InChl=1S/C13H11Br/c1-10-2-

InChl 4-11(5-3-10)12-6-8-13(14)9-7-  [1]
12/h2-9H,1H3

SMILES Cclccc(ccl)clceec(ccl)Br [2]

Synthesis and Mechanism

The most common and efficient method for the synthesis of 4-Bromo-4'-methylbiphenyl is the

Suzuki-Miyaura cross-coupling reaction.[4] This reaction involves the palladium-catalyzed

coupling of an aryl halide with an arylboronic acid in the presence of a base.[4]

Suzuki-Miyaura Coupling Reaction

A plausible synthetic route involves the reaction of 1,4-dibromobenzene with 4-

methylphenylboronic acid.
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Synthesis of 4-Bromo-4'-methylbiphenyl via Suzuki-Miyaura Coupling.

The catalytic cycle for this reaction is a well-established mechanism in organometallic
chemistry.
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Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling
This protocol is a general guideline for the synthesis of 4-Bromo-4'-methylbiphenyl.

o Reaction Setup:

o To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,4-

dibromobenzene (1.0 mmol), 4-methylphenylboronic acid (1.2 mmol), and a base such as
potassium carbonate (2.0 mmol).

o Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0)
(Pd(PPhs)a4, 0.02 mmol).

o Evacuate and backfill the flask with an inert gas (e.g., Nitrogen or Argon) three times.
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¢ Reaction Execution:

o Add a solvent system, such as a mixture of toluene (10 mL) and deionized water (2 mL),
via syringe.

o Heat the reaction mixture to 90 °C and stir vigorously for 4-6 hours.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).[4]

o Work-up and Purification:
o Once the reaction is complete, cool the mixture to room temperature.

o Dilute the mixture with an organic solvent like ethyl acetate (20 mL) and transfer it to a
separatory funnel.

o Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).[4]

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

o The crude product can be purified by flash column chromatography on silica gel or by
recrystallization from a suitable solvent (e.g., ethanol/water) to yield pure 4-Bromo-4'-
methylbiphenyl.[4]
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Reaction Setup:
- Add reactants, base, and catalyst.
- Purge with inert gas.

i

Reaction:
- Add solvents.
- Heat and stir for 4-6 hours.
- Monitor progress (TLC/GC-MS).

Work-up:
- Cool and dilute.
- Wash with water and brine.

Purification:
- Dry organic layer.
- Concentrate under vacuum.
- Purify by chromatography or recrystallization.
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General experimental workflow for the synthesis of 4-Bromo-4'-methylbiphenyl.

Spectroscopic Characterization

The structure of 4-Bromo-4'-methylbiphenyl can be confirmed using various spectroscopic
techniques. The following table summarizes the predicted *H and 3C NMR chemical shifts.
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Predicted Spectroscopic Data

1H NMR Predicted Chemical Shift (ppm)

Methyl Protons (-CHs) ~2.4

Aromatic Protons (ring with -CH3) 7.2-7.5 (multiplet)

Aromatic Protons (ring with -Br) 7.4-7.6 (multiplet)

3C NMR Predicted Chemical Shift (ppm)

Methyl Carbon (-CH3) ~21

Brominated Aromatic Carbon (C-Br) ~121

Aromatic Carbons 126-141
Applications

4-Bromo-4'-methylbiphenyl is a versatile intermediate primarily used as a building block in
the synthesis of more complex molecules.[2] Its biphenyl core is a common structural motif in
various functional materials and biologically active compounds.

e Organic Electronics: It serves as a precursor for the synthesis of materials used in Organic
Light-Emitting Diodes (OLEDSs) and liquid crystals.[5] The biphenyl structure provides a rigid
and electronically conjugated scaffold, which is crucial for efficient charge transport.[5]

e Pharmaceuticals and Agrochemicals: The compound is an important intermediate in the
development of new pharmaceutical drugs and agrochemicals.[2]
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Major applications of 4-Bromo-4'-methylbiphenyl as a synthetic intermediate.

Safety and Handling

4-Bromo-4'-methylbiphenyl is considered hazardous and should be handled with appropriate
personal protective equipment (PPE) in a well-ventilated area.
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Safety Information

H315: Causes skin irritation.[6] H318: Causes

serious eye damage.[6] H302: Harmful if
GHS Hazard Statements )

swallowed.[6] H413: May cause long lasting

harmful effects to aquatic life.[6]

P264: Wash hands thoroughly after handling.[6]
P270: Do not eat, drink or smoke when using
this product.[6] P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[6] P273: Avoid release to the
environment.[6] P301+P317: IF SWALLOWED:
Get medical help.[6] P305+P354+P338: IF IN

EYES: Immediately rinse with water for several

Precautionary Statements

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[6]

Safety goggles with side-shields, protective
) ) gloves, and appropriate clothing to prevent skin
Personal Protective Equipment ] ]
exposure.[6] Use a full-face respirator if

exposure limits are exceeded.[6]

If inhaled: Move to fresh air. If breathing is
difficult, give oxygen.[6] On skin contact: Wash
off with soap and plenty of water.[6] On eye
First Aid Measures contact: Rinse with pure water for at least 15
minutes.[6] If swallowed: Rinse mouth with
water. Do not induce vomiting. Call a doctor or

Poison Control Center immediately.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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